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Compound of Interest

Compound Name: (S)-2-Hydroxybutyric acid

Cat. No.: B035836

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

(S)-2-Hydroxybutyric acid is a valuable chiral building block in the pharmaceutical industry,
serving as a key intermediate in the synthesis of a variety of enantiomerically pure active
pharmaceutical ingredients (APIs). Its stereogenic center and versatile functional groups—a
hydroxyl and a carboxylic acid—make it an ideal starting material for the synthesis of complex
chiral molecules. This document provides detailed application notes and experimental protocols
for the use of (S)-2-Hydroxybutyric acid in the synthesis of several key pharmaceuticals,
including the anti-cancer drug Idelalisib, the anti-epileptic drug Levetiracetam, and the anti-
tuberculosis agent Ethambutol.

Physicochemical Properties of (S)-2-Hydroxybutyric
Acid

A thorough understanding of the physicochemical properties of (S)-2-Hydroxybutyric acid is
essential for its effective use in synthesis.
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Property Value

CAS Number 3347-90-8

Molecular Formula CaHsOs3

Molecular Weight 104.10 g/mol

Appearance Colorless viscous liquid or low melting solid

Soluble in water, ethanol, and other polar

Solubility
organic solvents

Key Synthetic Transformations and Applications

(S)-2-Hydroxybutyric acid serves as a precursor to other crucial chiral intermediates, primarily
(S)-2-aminobutyric acid and its derivatives. The following sections detail the synthetic pathways
from (S)-2-Hydroxybutyric acid to important APIs.
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Intermediate in Pharmaceutical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035836#using-s-2-hydroxybutyric-acid-as-an-
intermediate-in-pharmaceutical-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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